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Compound of Interest

Compound Name: CP-312

Cat. No.: B1669481

Get Quote

Technical Support Center: CP-312
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the handling and solubility of CP-312 (CAS 895470-67-4), a

potent activator of the antioxidant defense response.

Frequently Asked Questions (FAQs)
Q1: What is CP-312 and what is its primary mechanism of action?

A1: CP-312 is a research chemical identified as an activator of the antioxidant defense

response.[1] Its IUPAC name is 2-((4-Chlorophenyl)thio)-N-(4-(pyridin-2-yl)thiazol-2-

yl)acetamide.[1] The compound has a molecular weight of 361.86 g/mol .[1] It functions by

inducing heme oxygenase-1 (HO-1), which plays a critical role in protecting cells from oxidative

stress.[2]

Q2: What is the appearance of CP-312 and how should it be stored?

A2: CP-312 is typically supplied as a solid powder.[1] For long-term stability, it is recommended

to store the compound at -20°C in its powder form, where it can be stable for up to three years.

[2]
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Q3: What is the recommended solvent for dissolving CP-312?

A3: The recommended solvent for creating a stock solution of CP-312 is Dimethyl Sulfoxide

(DMSO).[2]

Q4: What is the maximum solubility of CP-312 in DMSO?

A4: The maximum solubility of CP-312 in DMSO is 45 mg/mL, which corresponds to a molar

concentration of 124.35 mM.[2]

Q5: I observed precipitation when diluting my CP-312 DMSO stock solution in an aqueous

buffer. What should I do?

A5: This is a common issue with compounds that have low aqueous solubility. Please refer to

the Troubleshooting Guide below for detailed steps on how to address this.

Troubleshooting Guide
Issue: Precipitate Formation Upon Dilution in Aqueous
Media
Researchers often encounter precipitation when diluting a concentrated DMSO stock of a

hydrophobic compound like CP-312 into aqueous buffers for cell culture or other biological

assays. This can lead to inaccurate experimental results.

Root Cause Analysis Workflow
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Precipitation observed in aqueous buffer

Is the DMSO stock solution clear?

Is the final concentration in aqueous buffer too high?

Yes

Prepare fresh DMSO stock.
Ensure complete dissolution.

No

Is the final DMSO concentration in the buffer too low?

No

Perform a solubility test to determine the practical
working concentration in your specific buffer.

Yes

Increase the final DMSO concentration (e.g., to 0.5% or 1%),
ensuring it is tolerated by your experimental system.

Yes

Achieve a clear working solution

No, consult further
solubilization strategies

Click to download full resolution via product page

Caption: Troubleshooting workflow for CP-312 precipitation.
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Protocol 1: Preparation of a 10 mM CP-312 Stock
Solution in DMSO
Materials:

CP-312 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Weighing: Accurately weigh out the desired amount of CP-312 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.3619 mg of CP-312 (Molecular Weight

= 361.86 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the CP-
312 powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until all the solid has completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution, but avoid excessive heat.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C.

Protocol 2: Dilution of CP-312 Stock Solution for in vitro
Assays
Objective: To prepare a working solution of CP-312 in a cell culture medium or aqueous buffer

while minimizing precipitation.

Procedure:
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Thawing: Thaw a single aliquot of the 10 mM CP-312 DMSO stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Perform an intermediate dilution of the

stock solution in DMSO if very low final concentrations are required.

Final Dilution: Add the CP-312 stock solution to the pre-warmed (e.g., 37°C) aqueous buffer

or cell culture medium in a dropwise manner while gently vortexing or swirling the buffer. This

rapid mixing helps to disperse the compound quickly and reduces the chance of localized

high concentrations that can lead to precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is low

(typically ≤ 0.5%) and consistent across all experimental conditions, including vehicle

controls.

Visual Inspection: After dilution, visually inspect the solution for any signs of precipitation. If

the solution appears cloudy or contains visible particles, it should not be used. Refer to the

Troubleshooting Guide.

Quantitative Data Summary
Parameter Value Solvent Reference

Maximum Solubility 45 mg/mL DMSO [2]

Molar Equivalent 124.35 mM DMSO [2]

Recommended Stock

Conc.
10 mM DMSO [2]

Signaling Pathway
CP-312 is known to activate the antioxidant defense response through the induction of Heme

Oxygenase-1 (HO-1). The simplified signaling pathway below illustrates this proposed

mechanism of action.
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Caption: Proposed signaling pathway for CP-312.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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